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Safety data sheet and handling precautions for
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Compound of Interest

Compound Name: CHROME BLUE

Cat. No.: B1169037

An In-depth Technical Guide to the Safe Handling of Acid Chrome Blue K
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Acid Chrome
Blue K (CAS No: 3270-25-5). The information is compiled from multiple safety data sheets to
ensure a thorough understanding of the potential hazards and the necessary safety measures
for laboratory personnel.

Chemical Identification and Properties

Acid Chrome Blue K is a brownish-red powder used as a complexometric indicator for
determining various metal ions in applications such as metallurgical, soil, and plant analysis.[1]

Table 1: Physicochemical Properties of Acid Chrome Blue K
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Property Value Source

CAS Number 3270-25-5 [2][3][4]

Molecular Formula C16H9N2Nas012Ss [3B1141[5]

Molecular Weight 586.4 g/mol [31[5]
Brownish-red or dark red

Appearance [1][6]
powder

Solubility Soluble in water [7]

Storage Temperature

Room Temperature, store at
2°C - 8°C under inert gas
(Nitrogen) is also

recommended.

[1](8]

Chemical Stability

Stable under recommended

storage conditions.

[2]

Hazard Identification and Classification

Acid Chrome Blue K is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

o Category 2A o

irritation irritation

Specific target organ toxicity, H335: May cause respiratory
Category 3

single exposure

irritation

Source:[2][8]
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Signal Word: Warning[2][8]
Hazard Pictogram:

walt text

Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure safety.

Precautions for Safe Handling

e Avoid contact with skin, eyes, and clothing.[2][8]

Avoid inhalation of dust and aerosol formation.[2]

Use only in a well-ventilated area or outdoors.[2][8]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Wear appropriate personal protective equipment (PPE).[2][8]

Conditions for Safe Storage

o Keep the container tightly sealed in a cool, dry, and well-ventilated area.[2]
o Store away from direct sunlight and sources of ignition.[2]

o Keep away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[2]

e Itis recommended to store under nitrogen.[2]

Experimental Protocol: Safe Handling and Disposal

This protocol outlines the necessary steps for the safe handling of Acid Chrome Blue K in a
laboratory setting.
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Obijective: To provide a standardized procedure for handling and disposing of Acid Chrome
Blue K to minimize risk to personnel and the environment.

Materials:

Acid Chrome Blue K solid

Appropriate solvents (e.g., deionized water)

Personal Protective Equipment (see Table 3)

Chemical fume hood

Labeled waste containers

Procedure:

e Preparation:
o Ensure a calibrated safety shower and eye wash station are readily accessible.[2]
o Work within a properly functioning chemical fume hood.
o Don the appropriate PPE as specified in Table 3.

e Handling and Use:

[e]

Weigh the required amount of Acid Chrome Blue K in the fume hood. Avoid creating dust.

o

When dissolving, add the solid to the solvent slowly to prevent splashing.

[¢]

If heating is required, use a water bath or heating mantle. Avoid open flames.

[¢]

Keep containers closed when not in use.

e Spill Management:

o In case of a spill, evacuate non-essential personnel from the area.
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[e]

sand).

[e]

o

[¢]

e Disposal:

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

Collect the absorbed material into a labeled, sealed container for disposal.

Decontaminate the spill area with a suitable cleaning agent.

For large spills, contact your institution's environmental health and safety department.

o Dispose of waste in accordance with local, state, and federal regulations.

o Do not dispose of down the drain.

o Contaminated materials (e.g., gloves, absorbent pads) should also be disposed of as

hazardous waste.

Exposure Controls and Personal Protection

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles.[5]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber).
Wear impervious clothing to prevent skin
contact.[2][5]

Respiratory Protection

If dust is generated, use a NIOSH-approved

respirator with a particulate filter.[5]

First Aid Measures

Table 4: First Aid Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[5]

Immediately wash off with soap and plenty of
_ water for at least 15 minutes. Remove
Skin Contact ) ) )
contaminated clothing and shoes. Seek medical

attention.[5][8]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

consult a physician.[2][5]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . -
mouth with water and call a physician

immediately.[2][5]

Toxicological Information

Quantitative toxicological data such as LD50 and LC50 values for Acid Chrome Blue K are not
readily available.[2] The primary hazards are related to its irritant properties and potential harm
if swallowed.

Workflow for Safe Handling of Acid Chrome Blue K
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Verify accessible safety shower and eye wash

Don appropriate PPE (Gloves, Goggles, Lab Coat)
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Caption: Workflow for the safe handling of Acid Chrome Blue K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. The microscale synthesis of azo dyes | Class experiment | RSC Education [edu.rsc.org]
¢ 2. chembk.com [chembk.com]

e 3. edu.rsc.org [edu.rsc.org]

e 4. Acid chrome blue K (C.I1.16675) [ghtech.com]

e 5. acid chrome blue K | C16H9N2Na3012S3 | CID 135659037 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. lookchem.com [lookchem.com]
e 7. cuhk.edu.hk [cuhk.edu.hK]
e 8. scribd.com [scribd.com]

 To cite this document: BenchChem. [Safety data sheet and handling precautions for Acid
Chrome Blue K.]. BenchChem, [2025]. [Online PDF]. Available at:
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precautions-for-acid-chrome-blue-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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